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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445

An In-depth Technical Guide to 4-Bromoisoquinoline

This technical guide provides a comprehensive overview of 4-Bromoisoquinoline, a
heterocyclic aromatic compound of significant interest to researchers, scientists, and
professionals in drug development and fine chemical synthesis. This document details its
chemical and physical properties, experimental protocols for its synthesis, and its applications,
particularly as a crucial intermediate.

Core Chemical and Physical Properties

4-Bromoisoquinoline is a light yellow crystalline solid at room temperature.[1] Its key
guantitative properties are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula CoHeBrN[2][3]
Molecular Weight 208.05 g/mol [2][3]
CAS Number 1532-97-4[2][3][4]
Melting Point 40-43 °C[1]

Boiling Point 280-285 °C[1]
Density 1.564 g/cm3[1]

Flash Point >113 °C (>230 °F)[1]
Refractive Index 1.673[1]

Purity >97% to =299.0%[5][6]

Spectroscopic Data

Detailed spectroscopic data for 4-Bromoisoquinoline is available, which is crucial for its
identification and characterization. Available data includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are
available.[3][7]

Mass Spectrometry (MS): GC-MS data has been recorded.[3][7]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available.[3][7]

Raman Spectroscopy: FT-Raman spectra have been documented.[3][7]

Experimental Protocols

The synthesis of 4-Bromoisoquinoline can be achieved through several methods. Below are
detailed methodologies from cited literature.
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Synthesis via Bromination of Isoquinoline
Hydrochloride

This method involves the direct bromination of isoquinoline hydrochloride in a high-boiling
solvent.

Materials:

 |Isoquinoline hydrochloride (0.20 mole)
e Nitrobenzene (50 ml)

e Bromine (0.22 mole)

Procedure:

A flask is equipped with a reflux condenser, dropping funnel, thermometer, and stirrer.

e 33.3 g (0.20 mole) of isoquinoline hydrochloride and 50 ml of nitrobenzene are added to the
flask.

e The mixture is stirred and heated to approximately 180°C until a clear yellow solution is
formed.[8]

e 35.2 g (0.22 mole) of bromine is added dropwise to the solution over a period of 1 hour and
13 minutes. The evolution of hydrogen chloride should be smooth throughout the addition.[8]

» After the bromine addition is complete, the reaction mixture is maintained at about 180°C
with continuous stirring.[8]

o Heating and stirring are continued for several hours until the evolution of hydrogen chloride
has practically ceased, which may take around 4 hours and 45 minutes.[8]

e The product, 4-Bromoisoquinoline, can then be isolated from the reaction mixture.

Palladium-Catalyzed Electrocyclic Reaction of 2-Alkynyl
Benzyl Azides
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This modern synthetic route offers selectivity towards 4-bromoisoquinoline or 4-
bromoisoquinolone under different catalytic conditions.

Materials for 4-Bromoisoquinoline Synthesis:

2-Alkynyl benzyl azide (0.3 mmol)

Palladium(ll) bromide (PdBrz2) (5 mol%)

Copper(ll) bromide (CuBr2) (3 equiv.)

Lithium bromide (LiBr) (2 equiv.)

Acetonitrile (CHsCN) (5 mL)

Procedure:

A mixture of the 2-alkynyl benzyl azide, PdBrz, CuBrz, and LiBr is prepared in acetonitrile.[9]
[10]

e The mixture is stirred at the indicated reaction temperature (e.g., 80 °C) until the starting
material is completely consumed, as monitored by TLC and GC analysis.[9]

e Upon completion, the mixture is filtered and the solvent is evaporated.[9]

e The resulting residue is purified by flash column chromatography using a hexane/ethyl
acetate eluent to afford the 4-Bromoisoquinoline product.[9]

Logical Relationships and Workflows

The following diagrams illustrate the synthesis workflow and the role of 4-Bromoisoquinoline
as a key chemical intermediate.
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Caption: General workflow for the synthesis of 4-Bromoisoquinoline.
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Caption: Role of 4-Bromoisoquinoline as a versatile intermediate.

Applications in Research and Development

4-Bromoisoquinoline is a valuable building block in organic synthesis, primarily due to the
reactivity of the bromine atom, which can be readily substituted or used in cross-coupling
reactions.[1]

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
medicinal compounds.[5] Its isoquinoline core is a structural motif found in numerous
biologically active molecules. Research has indicated its potential in developing anticancer
agents, with studies showing it can inhibit the growth of tumor cell lines and leukemia cells in
vitro.[11] The proposed mechanism involves the inhibition of DNA synthesis and RNA
transcription, leading to apoptosis.[11]

o Pesticide Synthesis: In the agricultural sector, 4-Bromoisoquinoline is used as an
intermediate for creating effective pest control agents.[5] The bromine atom enhances its
reactivity, facilitating its incorporation into complex molecules with pesticidal properties.[5]

o Fine Chemicals: Its versatility makes it a significant compound in the broader fine chemical
industry for creating novel molecules with desired properties.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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